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Compound of Interest

Compound Name: Ftaxilide

Cat. No.: B1663648 Get Quote

For researchers, scientists, and drug development professionals working with Ftaxilide
(systematic name: 2',6'-DIMETHYLPHTHALANILIC ACID; CAS Number: 19368-18-4), a

thorough understanding of its safe handling and disposal is paramount. While a specific,

comprehensive Safety Data Sheet (SDS) for Ftaxilide is not readily available in public

domains, by examining data from structurally related aromatic carboxylic acids and general

guidelines for handling hazardous chemicals, a robust safety protocol can be established. This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans, to ensure the well-being of laboratory personnel and the integrity of research.

Immediate Safety and Hazard Information
Ftaxilide is an aromatic carboxylic acid. While specific toxicity data for Ftaxilide is limited,

compounds in this class can cause irritation to the skin, eyes, and respiratory tract.[1][2][3] It is

crucial to handle Ftaxilide with the assumption that it is a hazardous substance.

Hazard Identification and Precautionary Statements:

Based on the safety profiles of similar aromatic carboxylic acids, the following hazards and

precautionary statements should be considered:
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Hazard Statement Precautionary Statement

H315: Causes skin irritation

P264: Wash hands and exposed skin thoroughly

after handling. P280: Wear protective

gloves/protective clothing/eye protection/face

protection.[2][4]

H319: Causes serious eye irritation

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[2] P337+P313: If eye

irritation persists: Get medical advice/attention.

H335: May cause respiratory irritation

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[4] P271: Use

only outdoors or in a well-ventilated area.[4]

P304+P340: IF INHALED: Remove person to

fresh air and keep comfortable for breathing.

H302: Harmful if swallowed

P270: Do not eat, drink or smoke when using

this product.[4] P301+P312: IF SWALLOWED:

Call a POISON CENTER or doctor/physician if

you feel unwell.[2] P330: Rinse mouth.[2]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential when handling Ftaxilide to minimize exposure.
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PPE Category Specification

Hand Protection

Wear chemical-resistant gloves (e.g., nitrile,

neoprene). Always inspect gloves for tears or

punctures before use. Dispose of contaminated

gloves properly.[4]

Eye and Face Protection
Use chemical safety goggles. A face shield is

recommended when there is a risk of splashing.

Skin and Body Protection

Wear a laboratory coat. When handling larger

quantities or when there is a significant risk of

contamination, a chemical-resistant apron or

coveralls should be used.

Respiratory Protection

Use a NIOSH-approved respirator with an

appropriate cartridge for organic vapors and

particulates if working outside a fume hood or in

a poorly ventilated area.[2]

Operational Plan: Step-by-Step Handling
Procedures
A systematic workflow is critical to ensure safety and prevent contamination.

Workflow for Handling Ftaxilide:

A step-by-step workflow for the safe handling of Ftaxilide.

Experimental Protocols:

While specific experimental protocols for Ftaxilide are not publicly available, its handling would

be similar to other aromatic carboxylic acids used in a laboratory setting.

General Protocol for Solution Preparation:

Preparation: Before starting, ensure all necessary PPE is worn and the chemical fume hood

is functioning correctly.
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Weighing: Carefully weigh the required amount of solid Ftaxilide on a tared weigh boat

inside the fume hood to minimize dust dispersion.

Dissolution: Add the weighed Ftaxilide to a suitable solvent in a clean, appropriate container

(e.g., beaker, flask). Common solvents for aromatic carboxylic acids include alcohols, ethers,

and dimethyl sulfoxide (DMSO). The choice of solvent will be experiment-dependent.

Mixing: Stir the solution using a magnetic stirrer or other appropriate method until the solid is

completely dissolved. Gentle heating may be required for some solvents, but this should be

done with caution and with appropriate fire safety measures in place.

Storage: Store the prepared solution in a clearly labeled, sealed container in a cool, dry, and

well-ventilated area away from incompatible materials.

Disposal Plan
Proper disposal of Ftaxilide and its contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Management Protocol:
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Waste Type Disposal Procedure

Solid Ftaxilide Waste

Collect in a designated, labeled, and sealed

hazardous waste container. Do not mix with

other waste streams unless specifically

instructed by your institution's environmental

health and safety (EHS) office.

Liquid Ftaxilide Waste (Solutions)

Collect in a designated, labeled, and sealed

hazardous waste container. The container

should be compatible with the solvent used.

Neutralization of acidic waste with a base (e.g.,

sodium bicarbonate) may be possible for dilute

aqueous solutions, but this should only be

performed by trained personnel following a

validated institutional protocol.[5]

Contaminated Labware (Gloves, Wipes, etc.)

Place in a designated hazardous waste bag or

container for solid chemical waste. Do not

dispose of in regular trash.

Logical Flow for Ftaxilide Waste Disposal:
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Decision-making process for the proper disposal of Ftaxilide waste.
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By adhering to these guidelines, researchers and laboratory professionals can handle Ftaxilide
with a high degree of safety, minimizing risks to themselves and the environment. Always

consult your institution's specific safety protocols and EHS department for any additional

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1663648?utm_src=pdf-body
https://www.benchchem.com/product/b1663648?utm_src=pdf-custom-synthesis
https://www.recsupply.com/RSC/Documents/LaMotte/3883-SDS.pdf
https://www.fishersci.com/store/msds?partNumber=CC12801DA&productDescription=1H-INDOLE-2-CARBOXYLIC+A+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.pt/store/msds?partNumber=10386424&productDescription=5GR+2-Hydroxyquinoline-3-carboxylic+acid%2C+97%25&countryCode=PT&language=en
https://www.keyorganics.net/app/uploads/sds/AS-11206_SDS.pdf
https://ehs.cornell.edu/book/export/html/1304
https://www.benchchem.com/product/b1663648#personal-protective-equipment-for-handling-ftaxilide
https://www.benchchem.com/product/b1663648#personal-protective-equipment-for-handling-ftaxilide
https://www.benchchem.com/product/b1663648#personal-protective-equipment-for-handling-ftaxilide
https://www.benchchem.com/product/b1663648#personal-protective-equipment-for-handling-ftaxilide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1663648?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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